Cas no 103467-50-1 (1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro-)
103467-50-1 structure
Product Name:1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro-
CAS No:103467-50-1
MF:C8H4F4O3
MW:224.109176635742
MDL:MFCD00190145
CID:135416
PubChem ID:2776695
Update Time:2025-09-27
1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro-
- 2,2,3,3-TETRAFLUORO-6-HYDROXYBENZODIOXENE
- 2,2,3,3-TETRAFLUORO-6-HYDROXYBENZODIOXANE
- 2,3-Dihydro-6-hydroxy-2,2,3,3-tetrafluoro-1,4-benzodioxine
- 6-HYDROXY-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXANE
- 6-HYDROXY-2,2,3,3-TETRAFLUORO-1,4-BENZODIOXENE
- 6-Hydroxy-2,2,3,3-tetrafluorobenzo-1,4-dioxene
- 6-hydroxy-2,2,3,3-tetrafluorobenzodioxene
- 2,2,3,3-tetrafluoro-1,4-benzodioxin-6-ol
- 2,2,3,3-tetrafluoro-2,3-dihydrobenzo[b][1,4]dioxin-6-ol
- 2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene98%
- 2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene 98%
- MFCD00190145
- CS-0339734
- PS-11232
- 103467-50-1
- SCHEMBL1765169
- FT-0609078
- QMCVHTQWRXVSMQ-UHFFFAOYSA-N
- AKOS015912381
-
- MDL: MFCD00190145
- Inchi: 1S/C8H4F4O3/c9-7(10)8(11,12)15-6-3-4(13)1-2-5(6)14-7/h1-3,13H
- InChI Key: QMCVHTQWRXVSMQ-UHFFFAOYSA-N
- SMILES: FC1(C(OC2C=CC(=CC=2O1)O)(F)F)F
Computed Properties
- Exact Mass: 224.01000
- Monoisotopic Mass: 224.00965663g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 258
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 38.7Ų
Experimental Properties
- Density: 1.65
- Boiling Point: 230.8 °C at 760 mmHg
- Flash Point: 114 °C
- PSA: 38.69000
- LogP: 2.34900
1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro- Security Information
- Hazard Statement: Irritant
- Hazardous Material transportation number:3276
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39
-
Hazardous Material Identification:
- Safety Term:26-36/37/39
- Risk Phrases:R36/37/38
1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Apollo Scientific | PC4523-250mg |
6-Hydroxy-2,2,3,3-tetrafluoro-1,4-benzodioxane |
103467-50-1 | 250mg |
£40.00 | 2025-02-21 | ||
| Apollo Scientific | PC4523-1g |
6-Hydroxy-2,2,3,3-tetrafluoro-1,4-benzodioxane |
103467-50-1 | 1g |
£96.00 | 2025-02-21 | ||
| abcr | AB128190-1 g |
2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene, 97%; . |
103467-50-1 | 97% | 1 g |
€743.60 | 2023-07-20 | |
| abcr | AB128190-1g |
2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene, 97%; . |
103467-50-1 | 97% | 1g |
€210.50 | 2025-02-19 | |
| 1PlusChem | 1P008T0D-250mg |
2,2,3,3-TETRAFLUORO-6-HYDROXYBENZODIOXENE |
103467-50-1 | 98% | 250mg |
$72.00 | 2025-02-24 | |
| 1PlusChem | 1P008T0D-1g |
2,2,3,3-TETRAFLUORO-6-HYDROXYBENZODIOXENE |
103467-50-1 | 98% | 1g |
$150.00 | 2025-02-24 | |
| A2B Chem LLC | AE10045-250mg |
2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene |
103467-50-1 | 250mg |
$55.00 | 2024-04-20 | ||
| A2B Chem LLC | AE10045-1g |
2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene |
103467-50-1 | 1g |
$64.00 | 2024-04-20 | ||
| abcr | AB128190-250mg |
2,2,3,3-Tetrafluoro-6-hydroxybenzodioxene, 97%; . |
103467-50-1 | 97% | 250mg |
€111.00 | 2025-02-19 |
1,4-Benzodioxin-6-ol,2,2,3,3-tetrafluoro-2,3-dihydro- Related Literature
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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